N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-4-fluoro-2-methylbenzenesulfonamide

• IUPAC Name: N-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]-4-fluoro-2-methylbenzenesulfonamide
• InChI: InChI=1S/C17H18FNO5S/c1-11-7-13(18)4-6-16(11)25(21,22)19-9-17(2,20)12-3-5-14-15(8-12)24-10-23-14/h3-8,19-20H,9-10H2,1-2H3
• InChI Key: CVDJNYGGPKBZLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)NCC(C)(C2=CC3=C(C=C2)OCO3)O
• Molecular Formula: C17H18FNO5S
• Molecular Weight: 367.4 g/mol

Description

The compound contains a benzo[d][1,3]dioxol-5-yl group, which is a common motif in many bioactive molecules. It also contains a sulfonamide group, which is a functional group consisting of a sulfur atom, two oxygen atoms, and an amine group. Sulfonamides are known for their use in some types of drugs, including antibiotics and diuretics.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques, such as 1H-NMR, 13C-NMR, FTIR, and UV-Vis spectroscopy. Single crystal X-ray diffraction method (SCXRDM) can also be used to analyze the crystal structures.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be predicted using various computational tools. These properties include molecular weight, hydrogen bond acceptors and donors, and Lipinski’s rule of five, among others.

Scientific Research Applications

Heavy Metal Ion Detection:

• Application : Researchers have developed a sensitive and selective Pb²⁺ sensor using a thin layer of this compound deposited on a glassy carbon electrode (GCE) with the conducting polymer matrix Nafion (NF). .

Flavoring Agent Synthesis:

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Antitumor Activity:

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Anticancer Evaluation (Indole Derivatives)

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Future Directions

Compounds with similar structures have shown various biological activities, suggesting that they could serve as a template for further optimization to afford more active analogs and develop a comprehensive understanding of the structure–activity relationships of these molecules.

Mechanism of Action

Target of Action

Similar compounds with a 1,3-benzodioxol-5-yl moiety have been reported to exhibit activity against various cancer cell lines .

Mode of Action

Compounds with similar structures have been shown to cause cell cycle arrest and induce apoptosis in cancer cells .

Biochemical Pathways

Similar compounds have been reported to modulate microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure .

Result of Action

Similar compounds have been reported to cause cell cycle arrest and induce apoptosis in cancer cells .